Cas no 2228501-36-6 (tert-butyl N-3-fluoro-4-(2-methyl-1-oxopropan-2-yl)phenylcarbamate)

• Product Name: tert-butyl N-3-fluoro-4-(2-methyl-1-oxopropan-2-yl)phenylcarbamate
• CAS No: 2228501-36-6
• MF: C₁₅H₂₀FNO₃
• MW: 281.32260799408
• CID: 6376500
• PubChem ID: 165620720
• Update Time: 2025-06-08

tert-butyl N-3-fluoro-4-(2-methyl-1-oxopropan-2-yl)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-3-fluoro-4-(2-methyl-1-oxopropan-2-yl)phenylcarbamate
• tert-butyl N-[3-fluoro-4-(2-methyl-1-oxopropan-2-yl)phenyl]carbamate
• EN300-1900434
• 2228501-36-6

• Inchi： 1S/C15H20FNO3/c1-14(2,3)20-13(19)17-10-6-7-11(12(16)8-10)15(4,5)9-18/h6-9H,1-5H3,(H,17,19)
• InChI Key： IXBZSVKUPXJXBO-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C(C=O)(C)C)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 281.14272166g/mol
• Monoisotopic Mass: 281.14272166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 55.4Ų

Additional information on tert-butyl N-3-fluoro-4-(2-methyl-1-oxopropan-2-yl)phenylcarbamate

Comprehensive Overview of tert-butyl N-3-fluoro-4-(2-methyl-1-oxopropan-2-yl)phenylcarbamate (CAS No. 2228501-36-6)

The compound tert-butyl N-3-fluoro-4-(2-methyl-1-oxopropan-2-yl)phenylcarbamate (CAS No. 2228501-36-6) is a specialized organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the tert-butyl carbamate group and the fluoro-substituted phenyl ring, make it a valuable intermediate in the synthesis of bioactive compounds. Researchers are increasingly interested in this molecule due to its versatility in drug discovery and its role in modulating biological activity.

One of the key reasons for the growing interest in CAS No. 2228501-36-6 is its relevance in the development of small-molecule therapeutics. The presence of the fluoro atom enhances the compound's metabolic stability and bioavailability, which are critical factors in modern drug design. Additionally, the 2-methyl-1-oxopropan-2-yl moiety provides a reactive site for further chemical modifications, enabling the creation of derivatives with tailored properties. This adaptability aligns with current trends in precision medicine and targeted therapy, where customized molecular structures are essential.

In the context of green chemistry and sustainable synthesis, tert-butyl N-3-fluoro-4-(2-methyl-1-oxopropan-2-yl)phenylcarbamate has garnered attention for its potential to reduce environmental impact. Researchers are exploring eco-friendly catalytic methods to produce this compound, addressing concerns about waste generation and energy consumption. This focus on sustainability resonates with the broader scientific community's commitment to green synthesis and circular economy principles.

The compound's applications extend beyond pharmaceuticals. In agrochemical research, it serves as a precursor for developing novel crop protection agents. The fluoro-substituted aromatic core is particularly effective in enhancing the bioactivity of pesticides and herbicides, offering solutions to challenges like pest resistance and environmental persistence. These attributes make it a promising candidate for next-generation sustainable agriculture solutions.

Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are commonly employed to characterize CAS No. 2228501-36-6. These methods ensure high purity and precise identification, which are crucial for its use in sensitive applications. The compound's stability under various conditions also makes it suitable for long-term storage and transportation, a factor of interest to supply chain professionals in the chemical industry.

As the demand for high-value intermediates grows, tert-butyl N-3-fluoro-4-(2-methyl-1-oxopropan-2-yl)phenylcarbamate is poised to play a pivotal role. Its compatibility with parallel synthesis and combinatorial chemistry techniques further enhances its appeal in high-throughput screening environments. This aligns with the industry's shift toward automated synthesis and AI-driven drug discovery, where efficiency and scalability are paramount.

In summary, CAS No. 2228501-36-6 represents a versatile and valuable compound with broad applications in life sciences and material innovation. Its structural complexity and functional diversity make it a subject of ongoing research, particularly in fields prioritizing molecular optimization and sustainable development. As scientific advancements continue, this compound is likely to emerge as a cornerstone in the design of next-generation bioactive molecules.